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Compound of Interest

Compound Name: ZK118182 Isopropyl ester

Cat. No.: B10768008

Essential Safety and Handling Guide for
ZK118182 Isopropyl Ester

This guide provides critical safety and logistical information for the handling and disposal of
ZK118182 Isopropyl ester, a prostaglandin analog. The following procedures are designed to
ensure the safety of laboratory personnel and to provide a clear, step-by-step operational
workflow for researchers, scientists, and drug development professionals.

Product Information:

« CAS Number: 154927-31-8[1][2]

e Molecular Formula: C23H37CIO5[1][2]

» Formulation: A solution in methyl acetate[1][2]

ZK118182 Isopropyl ester should be considered hazardous until more toxicological data is
available. It is crucial to avoid ingestion, inhalation, and contact with eyes and skin.[3] Always
wash hands thoroughly after handling.[3]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling
ZK118182 Isopropyl ester, based on standard laboratory safety protocols for similar chemical
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compounds.
PPE Category Item Specification/Standard
Must be worn at all times.
) Should be compliant with
Eye Protection Safety Glasses/Goggles

EN166 or ANSI Z87.1

standards.

Hand Protection

Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended. Check for
breakthrough time and
permeation rate for methyl
acetate. Discard and replace if

signs of degradation appear.

Body Protection

Laboratory Coat

A flame-retardant lab coat is
advisable due to the
flammable nature of the methyl
acetate solvent. Should be

fully buttoned.

Respiratory

Fume Hood

All handling of the compound
should be performed in a
certified chemical fume hood to

avoid inhalation of vapors.

Experimental Protocols and Handling

Storage: Store the compound at -20°C in a tightly sealed container.[1]

Preparation of Solutions:

e Ensure all work is conducted in a chemical fume hood.

e To change the solvent, the methyl acetate can be evaporated under a gentle stream of

nitrogen.
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Immediately add the desired solvent, such as ethanol, DMSO, or dimethyl formamide, which
have known solubilities for this compound.[3]

For aqueous buffers, it is recommended to dilute the methyl acetate solution directly into the
agueous buffer. The solubility in a 1:10 solution of ethanol:PBS (pH 7.2) is approximately 0.1
mg/ml.[3]

Aqueous solutions should not be stored for more than one day.[3]

Disposal Plan

All waste containing ZK118182 Isopropyl ester must be treated as hazardous waste.

Ligquid Waste: Collect all liquid waste, including unused solutions and solvent rinses, in a
designated, sealed, and properly labeled hazardous waste container. The container should
specify "Flammable" and "Chemical Waste."

Solid Waste: Used gloves, pipette tips, and any other contaminated solid materials should be
collected in a separate, sealed hazardous waste bag or container.

Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations.

Visual Workflow for Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of ZK118182

Isopropyl ester.
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Workflow for Handling and Disposal of ZK118182 Isopropyl Ester
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Caption: Procedural flow for safe handling and disposal of ZK118182 Isopropyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-zk118182-isopropyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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